Cas no 231953-40-5 (1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane)

• Product Name: 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane
• CAS No: 231953-40-5
• MF: C₁₁H₁₃ClF₃N₃
• MW: 279.68923163414
• MDL: MFCD00238856
• CID: 92512
• PubChem ID: 735734
• Update Time: 2025-05-20

1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1,4-diazepane
• 1-(3-Chloro-5-trifluoromethyl-2-pyridyl)homopiperazine
• 1-[3-Chloro-5-(trifluoromethyl)-2-pyridyl]-1,4-diazepane
• 1-[3-Chloro-5-(trifluoromethyl)-pyridin-2-yl]-1,4-diazepane
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane
• 1-(3-chloro-5-(trifluoromethyl)pyridine-2-yl)-1,4-diazepane
• 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]homopiperazine
• AC1LEGJ8
• AC1Q4IW7
• AC1Q4JEM
• ACMC-20ap02
• SureCN2009112
• A816619
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1, 4-diazepane
• EN300-14691
• FT-0607124
• 1-[3-chloranyl-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane
• 1-[3-Chloro-5-(trifluoromethyl)pyrid-2-yl]homopiperazine
• 231953-40-5
• 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1,4-diazepane, AldrichCPR
• W-206818
• A5K
• MFCD00238856
• 1-(3-CHLORO-5-TRIFLUOROMETHYL-2-PYRIDYL) HOMOPIPERAZINE
• 1H-1,4-Diazepine, 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hexahydro-
• DTXSID00352814
• SCHEMBL2009112
• PS-6338
• C11H13ClF3N3
• 1-[3-Chloro-5-(trifluoromethyl)pyrid-2-yl]-1,4-diazepane
• 1-(3-chloro-5-trifluoromethyl-2-pyridyl)-1,4-diazepane
• AKOS000264205
• Z104346694
• STL447180
• 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1,4-diazepane
• DB-046101

• MDL： MFCD00238856
• Inchi： 1S/C11H13ClF3N3/c12-9-6-8(11(13,14)15)7-17-10(9)18-4-1-2-16-3-5-18/h6-7,16H,1-5H2
• InChI Key： PKKLERQDFWUWNM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCNCCC1

Computed Properties

• Exact Mass: 279.07500
• Monoisotopic Mass: 279.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Color/Form: Green liquid
• Density: 1.306
• Melting Point: 128°C
• Boiling Point: 128°C
• Flash Point: 164.5°C
• Refractive Index: 1.494
• PSA: 28.16000
• LogP: 2.94730
• Solubility: Not determined
• Sensitiveness: Air Sensitive

1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane Security Information

• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane

Professional Introduction to Compound with CAS No. 231953-40-5 and Product Name: 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane

The compound with CAS No. 231953-40-5 and the product name 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates a pyridine ring substituted with a chloro group at the 3-position and a trifluoromethyl group at the 5-position, combined with a diazepane moiety. Such a configuration imparts distinct electronic and steric properties, making it a promising candidate for further investigation.

Recent research in the field of heterocyclic chemistry has highlighted the importance of 1,4-diazepane derivatives in developing novel therapeutic agents. The presence of the diazepane ring in this compound suggests potential biological activity, particularly in modulating neurotransmitter systems. Studies have shown that diazepane derivatives can exhibit properties such as muscle relaxant, anxiolytic, and anticonvulsant effects, depending on their substitution patterns. The specific substitution of the pyridine ring with electron-withdrawing groups like the chloro and trifluoromethyl groups enhances the compound's interaction with biological targets, potentially leading to improved pharmacokinetic profiles.

The CAS No. 231953-40-5 is a unique identifier for this chemical entity, ensuring precise referencing in scientific literature and patents. This numbering system is maintained by the Chemical Abstracts Service (CAS), a division of the American Chemical Society, and is widely used in chemical databases and regulatory filings. The compound's identification number facilitates accurate tracking of its synthesis, properties, and applications across various research platforms.

In the realm of drug discovery, the structural features of 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane make it an intriguing candidate for further exploration. The pyridine moiety is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be exploited in designing metal-binding drugs or enzyme inhibitors. Additionally, the trifluoromethyl group, a common pharmacophore in modern drug development, enhances lipophilicity and metabolic stability. These attributes are crucial for optimizing drug candidates for clinical use.

Current research trends indicate that diazepane derivatives are being extensively studied for their potential in treating neurological disorders. The compound's ability to interact with various biological receptors and enzymes suggests multiple therapeutic avenues. For instance, modifications at the nitrogen atoms of the diazepane ring can influence its binding affinity to GABA receptors, which are implicated in anxiety and seizure disorders. Furthermore, the pyridine substituents may allow for interactions with other neurotransmitter systems, such as serotonin or dopamine pathways.

The synthesis of 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, are often employed to construct the complex framework efficiently. The introduction of fluorinated groups demands precise control over reaction conditions to prevent unwanted side products. Such synthetic challenges underscore the importance of skilled chemists in developing scalable processes for pharmaceutical intermediates.

Evaluation of the compound's pharmacological properties is essential before advancing to clinical trials. In vitro assays are conducted to assess its interaction with target proteins and enzymes relevant to specific diseases. High-throughput screening (HTS) techniques enable rapid testing of large libraries of compounds for preliminary activity profiles. Preliminary results from these assays may reveal promising bioactivity that warrants further investigation using more detailed pharmacological models.

The regulatory landscape for new pharmaceutical entities necessitates comprehensive characterization of compounds like 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane before they can be commercialized. This includes determining physicochemical properties such as solubility, stability, and toxicity profiles. Non-clinical studies involving animal models provide critical data on safety margins before human trials can commence. Regulatory agencies like the FDA and EMA have stringent guidelines to ensure that new drugs meet safety and efficacy standards before reaching patients.

Future directions in research may explore analogues of this compound to enhance its therapeutic potential further. By modifying substituents on both the pyridine ring and diazepane moiety, chemists can fine-tune biological activity while minimizing side effects. Computational modeling techniques can aid in predicting how structural changes will impact pharmacodynamics and pharmacokinetics. Such integrative approaches combining experimental data with computational insights accelerate the discovery pipeline.

The significance of this compound extends beyond academic research; it holds promise for addressing unmet medical needs through innovative drug design principles applied by medicinal chemists worldwide。 As our understanding of disease mechanisms advances， compounds like this will continue to play pivotal roles in developing next-generation therapeutics。